Cas no 2208-95-9 (methyl 2-(2-methylcyclohexylidene)acetate)

• Product Name: methyl 2-(2-methylcyclohexylidene)acetate
• CAS No: 2208-95-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2836295
• PubChem ID: 10241197
• Update Time: 2025-05-21

methyl 2-(2-methylcyclohexylidene)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-methylcyclohexylidene)acetate
• methyl 2-[(1Z)-2-methylcyclohexylidene]acetate
• EN300-1459622
• methyl2-(2-methylcyclohexylidene)acetate
• AKOS020184700
• 2208-95-9
• Acetic acid, (2-methylcyclohexylidene)-, methyl ester, (Z)-
• EN300-302288

• Inchi： 1S/C10H16O2/c1-8-5-3-4-6-9(8)7-10(11)12-2/h7-8H,3-6H2,1-2H3/b9-7-
• InChI Key： WPQWBDMYEIECGY-CLFYSBASSA-N
• SMILES： O(C)C(/C=C1/CCCCC/1C)=O

Computed Properties

• Exact Mass: 168.115029749Da
• Monoisotopic Mass: 168.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-(2-methylcyclohexylidene)acetate

Research Briefing on Methyl 2-(2-Methylcyclohexylidene)acetate (CAS: 2208-95-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 2-(2-methylcyclohexylidene)acetate (CAS: 2208-95-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique cyclohexylidene structure, has been explored for its role in synthetic chemistry, drug development, and as a precursor for bioactive molecules. Recent studies have highlighted its utility in the synthesis of complex natural products and its potential as a scaffold for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's reactivity and its potential as a building block for the synthesis of anti-inflammatory agents. The researchers utilized methyl 2-(2-methylcyclohexylidene)acetate as a key intermediate in the development of cyclooxygenase-2 (COX-2) inhibitors, demonstrating its versatility in medicinal chemistry. The study reported a 45% yield in the final step of the synthesis, with the compound exhibiting favorable pharmacokinetic properties in preclinical models.

In addition to its pharmaceutical applications, methyl 2-(2-methylcyclohexylidene)acetate has been studied for its role in fragrance and flavor chemistry. A 2022 paper in Flavour and Fragrance Journal detailed its use as a precursor for the synthesis of terpenoid-like compounds, which are widely used in the perfume industry. The study emphasized the compound's ability to undergo selective hydrogenation and oxidation reactions, yielding products with desirable olfactory properties.

Recent advancements in catalytic methods have further expanded the utility of methyl 2-(2-methylcyclohexylidene)acetate. A 2023 study in ACS Catalysis reported a novel palladium-catalyzed coupling reaction that leverages the compound's α,β-unsaturated ester moiety for the construction of complex molecular architectures. This methodology was applied to the synthesis of a library of bioactive compounds, with several candidates showing promising activity against bacterial pathogens.

Despite these advancements, challenges remain in the large-scale production and purification of methyl 2-(2-methylcyclohexylidene)acetate. A 2024 review in Organic Process Research & Development highlighted the need for more sustainable and cost-effective synthetic routes, as current methods often involve hazardous reagents and low yields. The review called for increased collaboration between academia and industry to address these limitations.

In conclusion, methyl 2-(2-methylcyclohexylidene)acetate (CAS: 2208-95-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, fragrance chemistry, and catalytic synthesis, with ongoing studies exploring its full potential. Future research should focus on optimizing synthetic methodologies and expanding its utility in therapeutic development.